Cas no 2624131-98-0 (1-Nitrosoazepane-4-carboxylic acid)

• Product Name: 1-Nitrosoazepane-4-carboxylic acid
• CAS No: 2624131-98-0
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 5639205
• PubChem ID: 165905402
• Update Time: 2025-10-28

1-Nitrosoazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-nitrosoazepane-4-carboxylic acid
• EN300-27752062
• 2624131-98-0
• 1-Nitrosoazepane-4-carboxylic acid

• Inchi： 1S/C7H12N2O3/c10-7(11)6-2-1-4-9(8-12)5-3-6/h6H,1-5H2,(H,10,11)
• InChI Key： BYHKLGFUKRTAMZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCC1)N=O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Additional information on 1-Nitrosoazepane-4-carboxylic acid

Comprehensive Overview of 1-Nitrosoazepane-4-carboxylic acid (CAS No. 2624131-98-0): Properties, Applications, and Market Insights

1-Nitrosoazepane-4-carboxylic acid (CAS No. 2624131-98-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique nitroso and carboxylic acid functional groups, serves as a versatile intermediate in the development of novel therapeutic agents. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and reactivity, which make it valuable for designing drug candidates and biologically active molecules.

The molecular structure of 1-Nitrosoazepane-4-carboxylic acid features a seven-membered azepane ring, which is notable for its stability and ability to participate in diverse chemical reactions. The presence of the nitroso group (-NO) introduces unique electronic properties, while the carboxylic acid moiety (-COOH) enhances its solubility and reactivity. These attributes make it an attractive building block for medicinal chemistry applications, particularly in the synthesis of heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for 1-Nitrosoazepane-4-carboxylic acid has surged, driven by its role in drug discovery and biochemical research. The compound is frequently utilized in the development of enzyme inhibitors and receptor modulators, which are critical for targeting diseases such as cancer, neurological disorders, and metabolic conditions. Its compatibility with modern high-throughput screening techniques further underscores its relevance in contemporary pharmaceutical workflows.

From a synthetic perspective, 1-Nitrosoazepane-4-carboxylic acid is often employed in multistep organic synthesis to construct complex molecular architectures. Its reactivity allows for selective modifications, enabling chemists to tailor its properties for specific applications. For instance, the nitroso group can participate in cycloaddition reactions, while the carboxylic acid can be converted into esters, amides, or other derivatives. This adaptability makes it a cornerstone in custom synthesis projects and process optimization studies.

The global market for 1-Nitrosoazepane-4-carboxylic acid is expanding, with key players in the fine chemicals and pharmaceutical intermediates sectors investing in its production. Analysts attribute this growth to the rising emphasis on precision medicine and the need for innovative chemical entities in drug development. Additionally, advancements in green chemistry have prompted manufacturers to explore sustainable synthesis routes for this compound, aligning with the industry's shift toward environmentally friendly practices.

Researchers and industry stakeholders frequently search for information on 1-Nitrosoazepane-4-carboxylic acid solubility, synthesis methods, and safety data, reflecting the compound's technical and practical significance. Common queries also include its storage conditions, handling precautions, and regulatory status, highlighting the need for comprehensive and accessible data. Addressing these topics ensures that the scientific community can leverage the compound's full potential while adhering to best practices in laboratory and industrial settings.

In conclusion, 1-Nitrosoazepane-4-carboxylic acid (CAS No. 2624131-98-0) represents a pivotal component in modern chemical and pharmaceutical research. Its unique structural features, broad applicability, and growing market demand position it as a compound of enduring interest. As the fields of drug discovery and chemical synthesis continue to evolve, this compound is poised to play an increasingly vital role in shaping future innovations.